Cas no 131319-90-9 ([(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate)

• Product Name: [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
• CAS No: 131319-90-9
• MF: C₃₂H₅₀O₈S
• MW: 594.799609661102
• CID: 187737
• Update Time: 2024-02-28

[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate Chemical and Physical Properties

Names and Identifiers

• Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol,4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2a,3b,5a,11a,12b)- (9CI)
• 4,4,24-Trimethylcholesta-8,14,24(28)-trien-2,3,11,12-tetrol 12-acetate-3-sulfate
• Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol,4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2...
• (2alpha,3beta,5alpha,11alpha,12beta)-2,11-dihydroxy-4,4-dimethyl-3-(sulfooxy)ergosta-8,14,24(28)-trien-12-yl acetate
• 4,4,24-Tcttas
• Ergosta-8,14,24(28)-triene-2,3,11,12-tetrol, 4,4-dimethyl-, 12-acetate 3-(hydrogen sulfate), (2alpha,3beta,5alpha,11alpha,12beta)-
• [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylidene
• [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate

• Inchi： 1S/C32H50O8S/c1-17(2)18(3)10-11-19(4)22-13-14-23-21-12-15-25-30(6,7)28(40-41(36,37)38)24(34)16-31(25,8)26(21)27(35)29(32(22,23)9)39-20(5)33/h14,17,19,22,24-25,27-29,34-35H,3,10-13,15-16H2,1-2,4-9H3,(H,36,37,38)/t19-,22-,24-,25+,27+,28+,29-,31+,32-/m1/s1
• InChI Key： BGABDSBXSCYPTK-MUSHREFUSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1[C@@H](C[C@]2(C)C3[C@@H]([C@H]([C@]4(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC=C4C=3CC[C@H]2C1(C)C)OC(C)=O)O)O

Computed Properties

• Exact Mass: 594.323
• Monoisotopic Mass: 594.323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139

Experimental Properties

• Density: 1.23
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids